19-Nordehydroepiandrosterone

• CAS No.: 17916-75-5
• Molecular Formula: C18H26O2
• Molecular Weight: 274.4 g/mol
• IUPAC Name: (3S,8R,9S,10R,13S,14S)-3-hydroxy-13-methyl-2,3,4,7,8,9,10,11,12,14,15,16-dodecahydro-1H-cyclopenta[a]phenanthren-17-one
• InChI: InChI=1S/C18H26O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h2,12-16,19H,3-10H2,1H3/t12-,13-,14+,15+,16-,18-/m0/s1
• InChI Key: KELRVUIFMYCLHB-MTLKIPAASA-N
• Isomeric SMILES: C[C@]12CC[C@@H]3[C@H]4CC[C@@H](CC4=CC[C@H]3[C@@H]1CCC2=O)O
• Canonical SMILES: CC12CCC3C4CCC(CC4=CCC3C1CCC2=O)O

Description

19-Nordehydroepiandrosterone (19-nor-DHEA), or 19-nor-5-dehydroepiandrosterone, is an estrane (19-norandrostane) steroid. It is the combined derivative of the androgen/anabolic steroid nandrolone (19-nortestosterone) and the androgen prohormone dehydroepiandrosterone (DHEA, or more specifically 5-DHEA). It is known as a “prohormone” and is changed by the body to other “muscle-building” hormones such as testosterone.

Chemical Reactions Analysis

This compound is thought to be metabolized in the body into other chemicals called hormones, some of which are similar to testosterone. It may also occur as a metabolite of bolandione and related steroids.

Physical and Chemical Properties Analysis

The molecular formula of this compound is C18H26O2, and its molecular weight is 274.4.

Mechanism of Action

After 19-nor-DHEA is taken, the body is thought to change it into other chemicals called hormones. Some of these hormones include chemicals that are similar to testosterone. Testosterone and similar hormones can help build muscle, but can also cause dangerous side effects.

Safety and Hazards

19-nor-DHEA is possibly unsafe when taken by mouth. It is changed by the body to other “muscle-building” hormones such as testosterone. There is concern that 19-nor-DHEA might cause serious side effects similar to those caused by other “muscle-building” hormones. These serious side effects might include liver damage, kidney damage, and also stroke.